![molecular formula C12H16ClNO3 B3037004 2-chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide CAS No. 40023-07-2](/img/structure/B3037004.png)
2-chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide
Overview
Description
“2-chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide” is a chemical compound with the molecular formula C12H16ClNO3 . It is related to 3,4-Dimethoxyphenethylamine, a major human neurotransmitter dopamine where the 3- and 4-position hydroxy groups have been replaced with methoxy groups .
Molecular Structure Analysis
The molecular structure of “2-chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide” consists of 12 carbon atoms, 16 hydrogen atoms, 1 nitrogen atom, 1 chlorine atom, and 3 oxygen atoms . The linear formula for this compound is C12H16ClNO3 .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide” include a predicted melting point of 166.80° C, a predicted boiling point of 447.7° C at 760 mmHg, a predicted density of 1.1 g/cm3, and a predicted refractive index of n20D 1.51 .Scientific Research Applications
Potential Pesticide Properties
Research indicates that derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, which are structurally related to 2-chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide, have potential applications as pesticides. These compounds, characterized by X-ray powder diffraction, include various organic compounds with potential pesticidal properties (Olszewska, Tarasiuk, & Pikus, 2009).
Chemical Transformations and Synthesis
The compound can undergo chemical transformations under specific conditions. For example, certain acetamides, including 2-chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide, can be cleaved with boron tribromide to produce catechols and other chemical structures under certain conditions. This process can lead to the creation of new compounds, including 1-(haloalkyl)dihydroisoquinolines (Niederstein & Peter, 1989).
Role in Medicinal Chemistry
In medicinal chemistry, derivatives of 2-chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide have been studied for their potential as kappa-opioid agonists. These compounds, synthesized and biologically evaluated, showed potential in the development of potent and selective kappa-opioid agonists, which could be relevant in pain management and other therapeutic areas (Barlow et al., 1991).
Herbicide Metabolism Studies
Another significant area of research involving derivatives of 2-chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide is in studying the metabolism of chloroacetamide herbicides. Research has focused on understanding how these herbicides, including their metabolites, are processed in human and rat liver microsomes. This research helps in understanding the environmental and health impacts of these herbicides (Coleman et al., 2000).
Potential in Organic Synthesis
The compound's derivatives have been used in organic synthesis, for example, in the oxidative radical cyclization of alpha-(Methylthio)acetamides, leading to the formation of erythrinanes. Such chemical reactions have significant implications in organic synthesis and the production of complex molecules (Chikaoka et al., 2003).
Anticancer Drug Development
2-chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide and its derivatives have been explored in the synthesis of compounds with potential anticancer properties. Studies involving molecular docking analysis and structural elucidation highlight the compound's relevance in developing new anticancer drugs (Sharma et al., 2018).
Mechanism of Action
Mode of Action
It’s known that compounds with similar structures can undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets.
Biochemical Pathways
Based on its structure, it may be involved in pathways related to aromatic compounds .
properties
IUPAC Name |
2-chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO3/c1-8(14-12(15)7-13)9-4-5-10(16-2)11(6-9)17-3/h4-6,8H,7H2,1-3H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHEFMERSRVETLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)OC)OC)NC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901230231 |
Source
|
| Record name | 2-Chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901230231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide | |
CAS RN |
40023-07-2 |
Source
|
| Record name | 2-Chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40023-07-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-N-[1-(3,4-dimethoxyphenyl)ethyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901230231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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